Cas no 1214370-89-4 (2-Fluoro-6-(pyridin-3-yl)benzoic acid)

• Product Name: 2-Fluoro-6-(pyridin-3-yl)benzoic acid
• CAS No: 1214370-89-4
• MF: C₁₂H₈FNO₂
• MW: 217.195826530457
• CID: 4909473
• Update Time: 2025-08-05

2-Fluoro-6-(pyridin-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-(pyridin-3-yl)benzoic acid
• 2-Fluoro-6-(pyridin-3-yl)benzoic acid

• Inchi： 1S/C12H8FNO2/c13-10-5-1-4-9(11(10)12(15)16)8-3-2-6-14-7-8/h1-7H,(H,15,16)
• InChI Key： IHCRTWNXBTWMCM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(=O)O)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 2-Fluoro-6-(pyridin-3-yl)benzoic acid

Introduction to 2-Fluoro-6-(pyridin-3-yl)benzoic acid (CAS No. 1214370-89-4)

2-Fluoro-6-(pyridin-3-yl)benzoic acid (CAS No. 1214370-89-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its fluoro-substituted benzoic acid core linked to a pyridine moiety, exhibits unique chemical and biological properties that make it a valuable scaffold for drug discovery and development. The presence of both fluorine and pyridine substituents imparts distinct electronic and steric effects, which can be leveraged to modulate the activity of potential therapeutic agents.

The fluoro group, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in the pharmacokinetic profile of many drugs. In contrast, the pyridine ring provides a hydrogen bond acceptor site and can contribute to the solubility and bioavailability of molecules. The combination of these two functional groups in 2-Fluoro-6-(pyridin-3-yl)benzoic acid makes it an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of such multifunctional scaffolds. Studies have demonstrated that compounds incorporating both fluoro and pyridine moieties often exhibit improved pharmacological properties compared to their non-fluorinated or non-pyridinated counterparts. This has spurred interest in synthesizing derivatives of 2-Fluoro-6-(pyridin-3-yl)benzoic acid to explore new therapeutic avenues.

In particular, the benzoic acid moiety is a well-established pharmacophore in drug design, with numerous approved drugs featuring this scaffold. The introduction of fluorine at the 2-position and a pyridine group at the 6-position further enhances its potential as a drug candidate. This compound has been investigated for its potential applications in treating various diseases, including inflammatory disorders, cancer, and infectious diseases.

One of the most compelling aspects of 2-Fluoro-6-(pyridin-3-yl)benzoic acid is its versatility as a starting material for further chemical modifications. Researchers have synthesized numerous derivatives by altering the substitution patterns on the benzoic acid ring or modifying the pyridine moiety. These derivatives have been tested for their biological activity, with some showing promising results in preclinical studies.

The synthesis of 2-Fluoro-6-(pyridin-3-yl)benzoic acid typically involves multi-step organic reactions, including condensation reactions, fluorination, and functional group transformations. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. The growing interest in this compound has led to several patents being filed for novel synthetic routes and derivatives.

From a medicinal chemistry perspective, 2-Fluoro-6-(pyridin-3-yl)benzoic acid serves as an excellent starting point for developing new drugs. Its unique structural features allow for fine-tuning of pharmacological properties such as potency, selectivity, and pharmacokinetics. By leveraging computational tools like molecular docking and virtual screening, researchers can rapidly identify promising derivatives with enhanced therapeutic profiles.

The biological activity of 2-Fluoro-6-(pyridin-3-yl)benzoic acid has been explored in various disease models. Initial studies have shown that it may interact with multiple biological targets, including enzymes and receptors involved in disease pathways. These interactions could potentially lead to the development of novel therapeutics with mechanisms distinct from existing treatments.

In conclusion, 2-Fluoro-6-(pyridin-3-yl)benzoic acid (CAS No. 1214370-89-4) is a highly versatile compound with significant potential in pharmaceutical research. Its unique structural features, combined with its ease of modification, make it an invaluable tool for drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.